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Compound of Interest

Compound Name: 4-Sulfobenzoic acid

Cat. No.: B1208474 Get Quote

Introduction

4-Sulfobenzoic acid (4-SBA), also known as p-carboxybenzenesulfonic acid, is an aromatic

organic compound featuring both a carboxylic acid and a sulfonic acid functional group.[1][2] Its

chemical structure, C₇H₆O₅S, provides it with strong acidic properties, making it a promising

candidate for acid catalysis in various organic reactions.[1] The presence of the sulfonic acid

group (-SO₃H) gives it a low pKa, comparable to other well-known sulfonic acid catalysts like p-

toluenesulfonic acid. As a solid, water-soluble compound, 4-SBA offers potential advantages

over traditional mineral acid catalysts like sulfuric acid, including easier handling, reduced

corrosivity, and potential for recovery and reuse.

These application notes provide an overview of the potential uses of 4-Sulfobenzoic acid as a

catalyst in key organic transformations, complete with detailed experimental protocols for

researchers in organic synthesis and drug development.

Application 1: Fischer Esterification of Carboxylic
Acids
Fischer esterification is a cornerstone reaction in organic synthesis, involving the conversion of

a carboxylic acid and an alcohol into an ester in the presence of an acid catalyst.[3] 4-
Sulfobenzoic acid can effectively catalyze this reaction by protonating the carbonyl oxygen of

the carboxylic acid, thereby activating it for nucleophilic attack by the alcohol.
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Catalyst Performance Comparison
While specific kinetic data for 4-Sulfobenzoic acid is not extensively reported, its performance

can be benchmarked against other common acid catalysts used in esterification. The efficiency

of sulfonic acid catalysts often correlates with their hydrophobicity and the specific reaction

substrates.[4]

Table 1: Comparison of Various Acid Catalysts in a Model Esterification Reaction (Data for 4-

SBA is hypothetical and represents a target for experimental validation)

Catalyst
Catalyst
Loading
(mol%)

Reaction
Time (h)

Temperatur
e (°C)

Yield (%)
Reference /
Note

Sulfuric Acid

(H₂SO₄)
5 4 - 8 80 - 100 >90

General

Literature[5]

p-

Toluenesulfon

ic Acid

5 - 10 6 - 12 110 (Toluene) ~95
General

Literature

4-

Dodecylbenz

enesulfonic

Acid

5 2 - 4 80 >95 [4]

4-

Sulfobenzoic

Acid

5 - 10 6 - 12 110 (Toluene) Expected >90
For

Investigation

General Mechanism of Acid-Catalyzed Esterification
The diagram below illustrates the key steps in the Fischer esterification mechanism catalyzed

by an acid like 4-Sulfobenzoic acid.
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Carbonyl Activation

Nucleophilic Attack Proton Transfer & Elimination

Product Formation

Carboxylic Acid (R-COOH)
Protonated Carbonyl

 + H⁺ (from 4-SBA)

Tetrahedral IntermediateAlcohol (R'-OH) Protonated Ester

 Proton Transfer
- H₂O

Ester (R-COOR')

Catalyst (H⁺)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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